Cas no 899760-58-8 (2-{2-(4-chlorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{2-(4-chlorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-phenylacetamide
• CAS No: 899760-58-8
• MF: C₂₅H₁₈ClN₃O₂S
• MW: 459.947323322296
• CID: 6239138
• PubChem ID: 18559694
• Update Time: 2025-05-26

2-{2-(4-chlorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-chlorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-phenylacetamide
• 899760-58-8
• F1608-0105
• 2-{[2-(4-CHLOROPHENYL)-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL]SULFANYL}-N-PHENYLACETAMIDE
• AKOS001837437
• 2-((2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-phenylacetamide
• 2-[[2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-phenylacetamide

• Inchi： 1S/C25H18ClN3O2S/c26-18-12-10-16(11-13-18)23-28-24-20(14-17-6-4-5-9-21(17)31-24)25(29-23)32-15-22(30)27-19-7-2-1-3-8-19/h1-13H,14-15H2,(H,27,30)
• InChI Key： DRTPKKDMBZALTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=C2C(=N1)OC1C=CC=CC=1C2)SCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 459.0808257g/mol
• Monoisotopic Mass: 459.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-{2-(4-chlorophenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}-N-phenylacetamide

Recent Advances in the Study of 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide (CAS: 899760-58-8)

The compound 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide (CAS: 899760-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its chromeno[2,3-d]pyrimidine core, has been investigated for its role as a modulator of key biological pathways, particularly in oncology and inflammation. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

One of the most notable findings in recent research is the compound's ability to inhibit specific kinases involved in cancer cell proliferation. In vitro studies have demonstrated that 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in tumor angiogenesis and metastasis. These findings suggest its potential as a lead compound for the development of novel anti-cancer agents. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and its target kinases, highlighting the importance of the chromeno[2,3-d]pyrimidine scaffold in maintaining high affinity and selectivity.

In addition to its anti-cancer properties, recent investigations have explored the compound's anti-inflammatory effects. Preclinical models have shown that 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating NF-κB signaling pathways. This dual functionality—targeting both oncogenic and inflammatory pathways—positions the compound as a promising candidate for multifactorial diseases, such as rheumatoid arthritis and certain types of cancer where inflammation plays a critical role in disease progression.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary data indicate that 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide exhibits moderate oral bioavailability and a favorable half-life in rodent models. However, challenges such as solubility and first-pass metabolism remain to be addressed in future optimization efforts. Researchers are currently exploring structural modifications, including the introduction of solubilizing groups and prodrug strategies, to enhance its pharmacokinetic profile.

The synthesis of 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide has been refined in recent years to improve yield and purity. Novel synthetic routes have been reported, leveraging green chemistry principles to minimize the use of hazardous reagents and reduce environmental impact. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, 2-{2-(4-chlorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-ylsulfanyl}-N-phenylacetamide (CAS: 899760-58-8) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to further elucidate its biological targets, optimize its pharmacological properties, and advance its development toward clinical trials. The compound's dual activity in oncology and inflammation, combined with recent synthetic and pharmacokinetic advancements, underscores its value as a promising candidate in the field of medicinal chemistry.